3-(Azepan-1-yl)-4-[(4-chlorophenyl)amino]-4-oxobutanoic acid

• IUPAC Name: 3-(azepan-1-yl)-4-(4-chloroanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C16H21ClN2O3/c17-12-5-7-13(8-6-12)18-16(22)14(11-15(20)21)19-9-3-1-2-4-10-19/h5-8,14H,1-4,9-11H2,(H,18,22)(H,20,21)
• InChI Key: VWXKCNXFPMJERX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(CC(=O)O)C(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol
• Solubility: >48.7 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(Azepan-1-yl)-4-[(4-chlorophenyl)amino]-4-oxobutanoic acid, more commonly known as A-CPA, is a synthetic small molecule that has been used in a range of scientific research applications. A-CPA has a wide range of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes.

Scientific Research Applications

Structural and Molecular Analysis

The scientific research on 3-(Azepan-1-yl)-4-[(4-chlorophenyl)amino]-4-oxobutanoic acid has primarily focused on its structural and molecular properties. Studies have utilized techniques like Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR), and X-ray diffraction to elucidate the structure of related compounds. For instance, research on similar compounds has highlighted the importance of vibrational spectroscopy and molecular electrostatic potential maps for understanding the molecular structure and interactions within these compounds. These studies contribute to a broader understanding of the molecular characteristics of 3-(Azepan-1-yl)-4-[(4-chlorophenyl)amino]-4-oxobutanoic acid and its analogs (Rahul Raju et al., 2015; K. Vanasundari et al., 2018).

Antioxidant and Biological Activities

Another key area of research involving 3-(Azepan-1-yl)-4-[(4-chlorophenyl)amino]-4-oxobutanoic acid derivatives is their antioxidant and biological activities. Studies have synthesized various derivatives and evaluated their antioxidant potential using different assays. Some derivatives have shown significant antioxidant activities, which are promising for further pharmacological investigations. The structure-activity relationship explored through these studies helps in understanding how different functional groups affect the biological activities of these compounds (H. V. Kumar et al., 2009; H. Vijay Kumar & N. Naik, 2010).

Synthetic Applications and Methodologies

Research has also been directed towards the synthetic applications and methodologies involving 3-(Azepan-1-yl)-4-[(4-chlorophenyl)amino]-4-oxobutanoic acid and its analogs. These studies have developed novel synthetic routes and strategies for constructing complex molecular frameworks, which are valuable for medicinal chemistry and drug discovery. For example, the synthesis of novel azepine derivatives with potential antineoplastic (anti-cancer) properties has been reported, showcasing the versatility of these compounds in synthesizing therapeutically relevant molecules (R. F. Koebel et al., 1975).